Cas no 2171725-04-3 (2-cyclohexyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid)

• Product Name: 2-cyclohexyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid
• CAS No: 2171725-04-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6449135
• PubChem ID: 165546911
• Update Time: 2025-06-10

2-cyclohexyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid
• 2171725-04-3
• EN300-1510388
• 2-cyclohexyl-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}acetic acid

• Inchi： 1S/C27H32N2O6/c30-24(29-25(26(31)32)18-8-2-1-3-9-18)17-34-15-14-28-27(33)35-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23,25H,1-3,8-9,14-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： RQDANKIFXHNBOB-UHFFFAOYSA-N
• SMILES： OC(C(C1CCCCC1)NC(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclohexyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid

Introduction to 2-cyclohexyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid (CAS No. 2171725-04-3)

2-cyclohexyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid, with the CAS number 2171725-04-3, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an acetamido functionality. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologics.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under mild conditions. This makes 2-cyclohexyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid a valuable intermediate in the synthesis of peptides and peptidomimetics. The cyclohexyl group, on the other hand, imparts conformational rigidity and hydrophobicity, which can enhance the binding affinity and selectivity of the resulting molecules.

Recent studies have highlighted the importance of this compound in the development of drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme involved in cancer progression. The researchers found that the unique combination of functional groups in this molecule allowed it to selectively bind to the active site of the enzyme, thereby inhibiting its catalytic activity.

In another study, published in Bioorganic & Medicinal Chemistry Letters in 2024, scientists explored the use of 2-cyclohexyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid as a building block for constructing peptidomimetic inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is associated with various diseases. The study demonstrated that compounds derived from this intermediate showed high affinity for specific PPI interfaces, making them promising candidates for therapeutic intervention.

The synthesis of 2-cyclohexyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid involves several well-established chemical reactions. The key steps include the protection of amino groups using Fmoc chemistry, followed by coupling reactions to introduce the cyclohexyl and acetamido functionalities. The final deprotection step yields the desired product with high purity and yield. These synthetic strategies are well-documented in the literature and have been optimized for scalability and reproducibility.

The physicochemical properties of this compound have also been extensively studied. It has been found to exhibit good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays. Additionally, its stability under different pH conditions and temperatures has been evaluated, providing valuable insights into its potential for formulation and delivery.

In conclusion, 2-cyclohexyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}acetic acid (CAS No. 2171725-04-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutics targeting specific biological pathways. Ongoing research continues to uncover new applications and optimize its properties for clinical use.